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Compound of Interest

Compound Name: 1,9-Thianthrenedicarboxylic acid

Cat. No.: B1619720

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of thianthrene derivatives in the development of advanced energy storage materials.
Thianthrene, a sulfur-containing heterocyclic compound, and its derivatives have emerged as
promising candidates for various energy storage applications due to their unique electronic
properties, thermal stability, and reversible redox behavior.[1][2][3] These materials are being
explored in supercapacitors, lithium-ion batteries, and redox flow batteries.[1][4][5][6]

Applications in Energy Storage

Thianthrene derivatives offer several advantages in energy storage systems. Their extended 11-
conjugated structure and the presence of sulfur atoms contribute to high charge storage
capacity and enhanced electrochemical performance.[1][2] They can be functionalized to tune
their redox potentials and solubility, making them versatile for different battery and
supercapacitor configurations.[7]

e Supercapacitors: Thianthrene-based conjugated microporous polymers (CMPs) exhibit high
specific capacitance and excellent cycling stability, making them suitable as electrode
materials for supercapacitors.[1][8][9][10]

 Lithium-ion Batteries: Small molecule thianthrene derivatives have been investigated as
high-potential cathode materials in lithium-ion batteries, offering high discharge plateaus.[4]

[6]
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» Redox Flow Batteries: Thianthrene derivatives are utilized as organic mediators and bipolar
redox-active molecules in non-aqueous and symmetric all-organic redox flow batteries,
contributing to high cell voltages and energy densities.[7][11][12][13][14][15]

Quantitative Performance Data

The following tables summarize the key performance metrics of various thianthrene derivatives
in different energy storage applications.

Table 1: Thianthrene Derivatives in Supercapacitors

Specific

Derivative/Mat . Current Cycling
] Capacitance (F ) . Reference
erial i Density (A g~*) Stability
g™)
PyPh-BZ-Th
617 0.5 - [1]
CMP
PyPh-BZ-SU
538 0.5 - [1]
CMP
PyPh-BZ-DSU
596 0.5 - [1]
CMP
>5000 cycles at
P-Th-POP 217 0.5 [8][9][10]
10A g

Table 2: Thianthrene Derivatives in Batteries
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o . Specific Cycling
Derivative/ L Discharge .
. Application Capacity Performanc Reference
Material Voltage (V)
(mAh g™?) e

Li-ion Battery 3.9 (vs. 63 (after 100 100 cycles at
BDBDT o [4][6]

Cathode Li/Li*) cycles) 500 mAg!
Thianthrene-

Dual-ion
functionalized 4.1 (vs.

Battery o up to 66 [16][17]
polynorborne Li/Li*)

Cathode
nes

Symmetric 44% capacity
PQtBUTH All-Organic retention over  [11][12][13]

RFB 450 cycles

) Redox Successful

Thianthrene ] .

Mediator for 4 V-class mediation [71[14]
polymers

RFB cycles
TPEHBZ- Li-ion Battery

408 (at 0.1C) [5]

ThBS CMP Anode

Na-ion
TPEHBZ-

Battery 262 (at 0.1C) [5]
ThBS CMP

Anode

Experimental Protocols

This section provides detailed methodologies for the synthesis of thianthrene derivatives and

the fabrication and testing of energy storage devices.

Synthesis of Thianthrene-Based Porous Organic

Polymers (POPSs)

This protocol describes a general procedure for synthesizing thianthrene-based POPs via

Sonogashira or Suzuki coupling reactions.[8][9]

Materials:
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e 2,8-dibromothianthrene (Th-Brz)

o Co-monomers (e.g., 1,3,6,8-tetraethynylpyrene (P-T) for Sonogashira coupling; 1,3,5-
tris(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (Bz-3BO) for Suzuki coupling)

o Catalyst (e.g., Pd(PPhs)4, Cul)

o Base (e.g., K2COs, EtsN)

e Solvents (e.g., DMF, THF, toluene)

Protocol for Sonogashira Coupling (e.g., P-Th-POP):

e In a flame-dried Schlenk tube, add 2,8-dibromothianthrene, 1,3,6,8-tetraethynylpyrene, Cul,
PPhs, and Pd(PPhs)a.

e Add a mixture of DMF and EtsN as the solvent.
e Degas the mixture and place it under a nitrogen atmosphere.

e Heat the reaction mixture at the appropriate temperature (e.g., 110 °C) for a specified time
(e.g., 72 h).

» After cooling to room temperature, collect the precipitate by filtration.

» Wash the solid sequentially with solvents like DMF, THF, and acetone to remove unreacted
monomers and catalyst residues.

e Dry the resulting polymer in a vacuum oven.
Protocol for Suzuki Coupling (e.g., Bz-Th-POP):

e In a Schlenk tube, combine 2,8-dibromothianthrene, the boronic ester co-monomer (e.g., Bz-
3B0O), and Pd(PPhs)a.

e Add an aqueous solution of K2COs and a solvent such as toluene.

o Degas the mixture and heat under a nitrogen atmosphere (e.g., 90°C for 24h).
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 After the reaction, cool the mixture and collect the solid product by filtration.
e Wash the polymer with water and organic solvents to purify it.

e Dry the final product under vacuum.

Fabrication of a Supercapacitor Electrode

Materials:

e Thianthrene-based active material (e.g., P-Th-POP)

Conductive additive (e.g., Super P carbon black)

Binder (e.g., PVDF)

Solvent (e.g., NMP)

Current collector (e.g., nickel foam or carbon paper)

Protocol:

Prepare a slurry by mixing the thianthrene-based active material, conductive additive, and
binder in a weight ratio of 8:1:1 in NMP.

e Sonciate the mixture to ensure homogeneity.
o Coat the slurry onto a current collector.

e Dry the electrode in a vacuum oven at a specified temperature (e.g., 80-120 °C) for several
hours to remove the solvent.

o Press the dried electrode under a specific pressure to ensure good contact between the
material and the current collector.

Electrochemical Measurements

Equipment:
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e Electrochemical workstation

e Three-electrode cell or two-electrode coin cell setup

o Reference electrode (e.g., Ag/AgCl or SCE)

o Counter electrode (e.g., platinum wire)

o Electrolyte (e.g., aqueous H2SOa4 or organic electrolyte like LiPFe in EC/DEC)
Protocols:

e Cyclic Voltammetry (CV):

o Assemble the cell with the working electrode (thianthrene-based material), counter
electrode, and reference electrode in the chosen electrolyte.

o Set the potential window and scan rate on the electrochemical workstation.
o Run the CV scans to evaluate the capacitive behavior and redox reactions.
o Galvanostatic Charge-Discharge (GCD):
o Use the same cell setup as for CV.
o Apply a constant current for charging and discharging within a defined potential window.
o Calculate the specific capacitance from the discharge curves.
o Electrochemical Impedance Spectroscopy (EIS):

o Perform EIS measurements over a wide frequency range (e.g., 100 kHz to 0.01 Hz) to
analyze the internal resistance and charge transfer kinetics of the electrode.

Visualizations

Synthesis of Thianthrene-Based Porous Organic
Polymers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2025/ma/d5ma00654f
https://pubs.rsc.org/en/content/articlehtml/2025/ma/d5ma00654f
https://pubs.rsc.org/en/content/articlehtml/2025/ma/d5ma00654f
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc04765a
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc04765a
https://www.researchgate.net/publication/369882922_Thianthrene_polymers_as_4_V-class_organic_mediators_for_redox_targeting_reaction_with_LiMn2O4_in_flow_batteries
http://smr.nsysu.edu.tw/research/467.pdf
https://figshare.com/collections/Ultrastable_Porous_Organic_Polymers_Containing_Thianthrene_and_Pyrene_Units_as_Organic_Electrode_Materials_for_Supercapacitors/5977596
https://figshare.com/collections/Ultrastable_Porous_Organic_Polymers_Containing_Thianthrene_and_Pyrene_Units_as_Organic_Electrode_Materials_for_Supercapacitors/5977596
https://figshare.com/collections/Ultrastable_Porous_Organic_Polymers_Containing_Thianthrene_and_Pyrene_Units_as_Organic_Electrode_Materials_for_Supercapacitors/5977596
https://www.researchgate.net/publication/360370362_Ultrastable_Porous_Organic_Polymers_Containing_Thianthrene_and_Pyrene_Units_as_Organic_Electrode_Materials_for_Supercapacitors
https://www.scholars.northwestern.edu/en/publications/thianthrene-based-bipolar-redox-active-molecules-toward-symmetric/
https://www.researchgate.net/publication/363080497_Thianthrene-Based_Bipolar_Redox-Active_Molecules_Toward_Symmetric_All-Organic_Batteries
https://pubs.acs.org/doi/abs/10.1021/acssuschemeng.2c01717
https://waseda.elsevierpure.com/en/publications/thianthrene-polymers-as-4v-class-organic-mediators-for-redox-targ/
https://pubs.acs.org/doi/10.1021/acssuschemeng.2c01717
https://www.semanticscholar.org/paper/Thianthrene-functionalized-polynorbornenes-as-for-Speer-Kolek/fbd0891905717a7ee9f3a36b6b0679041d0701fe
https://www.semanticscholar.org/paper/Thianthrene-functionalized-polynorbornenes-as-for-Speer-Kolek/fbd0891905717a7ee9f3a36b6b0679041d0701fe
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc04932f
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc04932f
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc04932f
https://www.benchchem.com/product/b1619720#thianthrene-derivatives-for-advanced-energy-storage-materials
https://www.benchchem.com/product/b1619720#thianthrene-derivatives-for-advanced-energy-storage-materials
https://www.benchchem.com/product/b1619720#thianthrene-derivatives-for-advanced-energy-storage-materials
https://www.benchchem.com/product/b1619720#thianthrene-derivatives-for-advanced-energy-storage-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

